N1–NH₂ Bond Length as a Quantitative Descriptor of Cation Conjugation
X-ray diffraction analysis reveals that the N1–NH₂ (N1–N7) bond length in the unsubstituted 1-aminopyrazin-1-ium mesitylenesulfonate hydrate (IIa, X = H) is 1.376(3) Å, which is intermediate within the series and reflects a specific degree of conjugation between the amino group nitrogen lone pair and the pyrazinium π-system [1]. This value is significantly shorter than the same bond in the 2-amino-substituted analog IIb (X = 2-NH₂, N1–N7 = 1.418(4) Å; difference +0.042 Å), where competing conjugation from the 2-NH₂ group diminishes N1–NH₂ bond order [1]. Conversely, it is longer than in analogs bearing electron-withdrawing substituents: IIIe (X = 3-Cl, N1–N7 = 1.338–1.345 Å; difference −0.031 to −0.038 Å) and IIId (X = 3-OMe, N1–N7 = 1.354(3) Å; difference −0.022 Å), where stronger conjugation shortens the bond [1]. For context, the N1–NH₂ bond in all pyrazinium cations (except IIb) is shorter than in 1-aminopyridinium derivatives (1.403–1.418 Å) [1], and intermediate between an ordinary N–N single bond (1.401–1.420 Å) and an N=N double bond (~1.25 Å) [1].
| Evidence Dimension | N1–NH₂ (N1–N7) bond length by single-crystal X-ray diffraction |
|---|---|
| Target Compound Data | 1.376(3) Å (IIa, X = H; the target compound) |
| Comparator Or Baseline | 1.418(4) Å (IIb, X = 2-NH₂); 1.385(5) Å (IIIc, X = 3-NHCOMe); 1.354(3) Å (IIId, X = 3-OMe); 1.338–1.345 Å (IIIe, X = 3-Cl); 1.403–1.418 Å (1-aminopyridinium derivatives); 1.401–1.420 Å (ordinary N–N single bond); ~1.25 Å (N=N double bond) |
| Quantified Difference | IIa vs IIb: Δ = +0.042 Å (3.0% longer in IIb); IIa vs IIIe: Δ = −0.031 to −0.038 Å (2.2–2.7% shorter in IIIe); IIa vs 1-aminopyridinium: Δ = −0.027 to −0.042 Å (1.9–3.0% shorter in IIa) |
| Conditions | Single-crystal X-ray diffraction; MoKα or CuKα radiation; structures solved with SHELXS-97 and refined with SHELXL-97; data collected at ambient temperature (Andreev et al., 2008) |
Why This Matters
The N1–NH₂ bond length is a direct experimental proxy for the extent of N⁺–N⁻ conjugation, which governs the cation's reactivity in cycloaddition and N-transfer reactions; the unsubstituted compound occupies a specific, well-defined position in the conjugation continuum that differs measurably from both electron-rich and electron-poor analogs.
- [1] Andreev, R.V.; Borodkin, G.I.; Vorob'ev, A.Yu.; Gatilov, Yu.V.; Shubin, V.G. Molecular and Crystal Structure of 1-Amino-X-pyrazinium Mesitylenesulfonates. Russian Journal of Organic Chemistry 2008, 44 (2), 292–301 (Tables 2–6). DOI: 10.1134/S1070428008020188. View Source
